4-Methoxy-1,2,5-oxadiazole-3-carboxylic acid

• Molecular Formula: C4H4N2O4
• Molecular Weight: 144.09 g/mol
• IUPAC Name: 4-methoxy-1,2,5-oxadiazole-3-carboxylic acid
• InChI: InChI=1S/C4H4N2O4/c1-9-3-2(4(7)8)5-10-6-3/h1H3,(H,7,8)
• InChI Key: GRUUEPKHBJLQFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NON=C1C(=O)O

Description

4-Methoxy-1,2,5-oxadiazole-3-carboxylic acid is an organic compound belonging to the oxadiazole family. Oxadiazoles are five-membered heterocyclic molecules containing two nitrogen atoms, one oxygen atom, and two carbon atoms. These compounds are known for their diverse applications in medicinal chemistry, material science, and as high-energy materials .

Preparation Methods

The synthesis of 4-Methoxy-1,2,5-oxadiazole-3-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of an amidoxime with an acyl chloride or anhydride, followed by cyclocondensation in the presence of a base such as TBAF/THF at room temperature . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and safety.

Chemical Reactions Analysis

4-Methoxy-1,2,5-oxadiazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reagents used.

Substitution: The oxadiazole ring allows for substitution reactions, particularly at the nitrogen and carbon positions, leading to a variety of functionalized derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various alkylating agents for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Methoxy-1,2,5-oxadiazole-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmacophore in drug design, particularly for its anticancer, antidiabetic, and anticonvulsant activities.

Industry: Utilized in the development of high-energy materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 4-Methoxy-1,2,5-oxadiazole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity may be attributed to its ability to inhibit enzymes like thymidylate synthase and topoisomerase II, thereby preventing DNA replication and cell proliferation . Additionally, it may act on pathways such as the NF-kB signaling pathway and tubulin polymerization, contributing to its therapeutic effects .

Comparison with Similar Compounds

4-Methoxy-1,2,5-oxadiazole-3-carboxylic acid can be compared with other oxadiazole derivatives such as:

1,2,4-Oxadiazole: Known for its antimicrobial and antiviral activities.

1,3,4-Oxadiazole: Widely studied for its anticancer and anti-inflammatory properties.

1,2,3-Oxadiazole: Less common but explored for its potential in material science.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it a valuable compound for various applications.